Cas no 33104-02-8 (Benzene,1,2,3,4,5-pentafluoro-6-(2-propen-1-yloxy)-)

Benzene,1,2,3,4,5-pentafluoro-6-(2-propen-1-yloxy)- is a fluorinated aromatic compound featuring a pentafluoro-substituted benzene ring with an allyloxy functional group at the sixth position. This structure imparts unique physicochemical properties, including enhanced thermal stability, chemical resistance, and low surface energy, making it valuable for specialized applications in advanced materials and coatings. The presence of fluorine atoms contributes to its inertness and hydrophobic characteristics, while the allyloxy group offers reactivity for further functionalization, such as polymerization or cross-linking. This compound is particularly useful in high-performance polymers, electronic materials, and surface modification technologies where durability and tailored reactivity are critical.
Benzene,1,2,3,4,5-pentafluoro-6-(2-propen-1-yloxy)- structure
33104-02-8 structure
Product Name:Benzene,1,2,3,4,5-pentafluoro-6-(2-propen-1-yloxy)-
CAS No:33104-02-8
MF:C9H5F5O
MW:224.127420186996
MDL:MFCD06245758
CID:294042
PubChem ID:2769642
Update Time:2025-06-07

Benzene,1,2,3,4,5-pentafluoro-6-(2-propen-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,2,3,4,5-pentafluoro-6-(2-propen-1-yloxy)-
    • 1,2,3,4,5-pentafluoro-6-prop-2-enoxybenzene
    • Allyl pentafluorophenyl ether
    • pentafluorophenyl-prop-2-enyl ether
    • Pentafluorphenyl-allyl-ether
    • Pentafluorphenyl-prop-2-enylether
    • Allyloxypentafluorobenzene
    • Allylpentafluorophenylether
    • SCHEMBL5954786
    • AKOS007930769
    • 33104-02-8
    • 1,2,3,4,5-pentafluoro-6-(prop-2-en-1-yloxy)benzene
    • DTXSID50377815
    • pentafluorophenyl allyl ether
    • 1-(Allyloxy)-2,3,4,5,6-Pentafluorobenzene
    • MDL： MFCD06245758
    • Inchi： 1S/C9H5F5O/c1-2-3-15-9-7(13)5(11)4(10)6(12)8(9)14/h2H,1,3H2
    • InChI Key： MYRHORGTVILPRU-UHFFFAOYSA-N
    • SMILES： FC1C(=C(C(=C(C=1OCC=C)F)F)F)F

Computed Properties

  • Exact Mass: 224.02600
  • Monoisotopic Mass: 224.02605559g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.378
  • Boiling Point: 59°C/12mm
  • Flash Point: 75.6°C
  • Refractive Index: 1.428
  • PSA: 9.23000
  • LogP: 2.94690

Benzene,1,2,3,4,5-pentafluoro-6-(2-propen-1-yloxy)- Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

Benzene,1,2,3,4,5-pentafluoro-6-(2-propen-1-yloxy)- Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Benzene,1,2,3,4,5-pentafluoro-6-(2-propen-1-yloxy)- Pricemore >>

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